N-(2-ethyl-6-methylphenyl)cyclobutanecarboxamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)cyclobutanecarboxamide
• InChI: InChI=1S/C14H19NO/c1-3-11-7-4-6-10(2)13(11)15-14(16)12-8-5-9-12/h4,6-7,12H,3,5,8-9H2,1-2H3,(H,15,16)
• InChI Key: UDNOCJYDTAEWEE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2CCC2)C
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

N-(2-ethyl-6-methylphenyl)cyclobutanecarboxamide, also known as eticlopride, is a dopamine D2 receptor antagonist. It is widely used in scientific research to study the role of dopamine in various physiological and pathological conditions.

Mechanism of Action

Eticlopride acts as a competitive antagonist at dopamine D2 receptors. It binds to the receptor site and prevents dopamine from binding, which leads to a decrease in dopamine signaling. This blockade of dopamine D2 receptors has been shown to have various effects on behavior and physiology.
Biochemical and Physiological Effects:
Eticlopride has been shown to have various biochemical and physiological effects. It has been shown to decrease dopamine signaling in the brain, which leads to a decrease in reward-related behavior. It has also been shown to affect motor function, with high doses of N-(2-ethyl-6-methylphenyl)cyclobutanecarboxamide leading to catalepsy, a state of immobility. Eticlopride has also been shown to affect learning and memory, with some studies suggesting that it may impair memory consolidation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-ethyl-6-methylphenyl)cyclobutanecarboxamide in lab experiments is its selectivity for dopamine D2 receptors. It is a highly specific antagonist, which makes it a useful tool for studying the role of dopamine in various functions. However, one limitation of this compound is its short half-life, which can make it difficult to use in certain experiments. Additionally, this compound can have off-target effects at high doses, which can complicate data interpretation.

Future Directions

There are many potential future directions for research using N-(2-ethyl-6-methylphenyl)cyclobutanecarboxamide. One area of interest is the role of dopamine in addiction and substance abuse. Eticlopride has been used to study the role of dopamine in drug-seeking behavior, and further research in this area could lead to new treatments for addiction. Additionally, this compound could be used to study the role of dopamine in various psychiatric disorders such as schizophrenia and depression. Finally, new methods of administration and delivery could be developed to overcome the limitations of this compound in lab experiments.

Scientific Research Applications

Eticlopride is widely used in scientific research to study the role of dopamine in various physiological and pathological conditions. It is commonly used as a tool to block dopamine D2 receptors, which helps researchers to understand the role of dopamine in various functions such as reward, addiction, movement, and cognition.